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Compound of Interest

Compound Name: C16-Sphingosine-1-phosphate

Cat. No.: B591434 Get Quote

For researchers and professionals in drug development, the meticulous management and

disposal of specialized biochemicals like C16-Sphingosine-1-phosphate are fundamental to

maintaining a safe and compliant laboratory environment. Although specific disposal protocols

for every research chemical are not always available, a framework built on established best

practices for hazardous waste management provides a reliable approach. This guide delivers

essential, step-by-step instructions for the proper disposal of C16-Sphingosine-1-phosphate,

ensuring the safety of laboratory personnel and adherence to regulatory standards.

While the Safety Data Sheet (SDS) for a specific formulation of Sphingosine-1-phosphate

(d16:1) indicates it is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is a prudent and widely accepted practice in laboratory settings to treat all

research chemicals with limited toxicological data as potentially hazardous.[1][2] Therefore, the

disposal procedures outlined below follow the conservative approach of managing C16-
Sphingosine-1-phosphate as hazardous chemical waste.

Key Chemical and Physical Properties
A summary of the known properties of similar sphingosine-1-phosphate compounds is provided

below. This data is essential for safe handling and in determining appropriate disposal

measures.
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Property Value

Molecular Formula C₁₆H₃₄NO₅P

Molecular Weight 351.4 g/mol

Appearance Solid

Solubility
Soluble in 0.3 M NaOH (approx. 4 mg/ml).[3][4]

Sparingly soluble in organic solvents.[4]

Storage Temperature -20°C

Procedural Steps for Proper Disposal
The following protocol provides a systematic approach to the safe disposal of C16-
Sphingosine-1-phosphate and associated materials.

1. Personal Protective Equipment (PPE): Before handling C16-Sphingosine-1-phosphate for

disposal, ensure the following PPE is worn:

Eye and Face Protection: Safety glasses or goggles.

Skin Protection: Chemical-resistant gloves and a laboratory coat.[1]

2. Waste Segregation and Containment: Proper segregation is critical to prevent unintended

chemical reactions.

Dedicated Waste Container: Use a designated, leak-proof, and chemically compatible

container for all C16-Sphingosine-1-phosphate waste.[1][5] The container must have a

secure, screw-on cap.[6]

Avoid Mixing: Do not mix C16-Sphingosine-1-phosphate waste with other chemical waste

streams unless explicitly approved by your institution's Environmental Health and Safety

(EHS) department.[1]

Solid vs. Liquid Waste:
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Solid Waste: Collect unused or expired C16-Sphingosine-1-phosphate powder, as well

as contaminated items like pipette tips, microfuge tubes, and gloves, in a designated solid

waste container.[6]

Liquid Waste: Collect solutions containing C16-Sphingosine-1-phosphate in a dedicated

liquid waste container. If the compound is in a solution, it can be absorbed with an inert

material like vermiculite or sand before being placed in the solid waste container.[7]

3. Labeling and Storage: Accurate labeling is a regulatory requirement and essential for safety.

Clear Identification: The waste container must be clearly labeled with "Hazardous Waste".[8]

Content Declaration: The label should also include the chemical name ("C16-Sphingosine-
1-phosphate"), the approximate concentration and quantity, and any solvents present.

Secure Storage: Store the sealed hazardous waste container in a designated and secure

satellite accumulation area, away from incompatible materials.[5] This area should be well-

ventilated.[1]

4. Institutional Coordination for Disposal: Final disposal must be handled by certified

professionals.

Contact EHS: Coordinate with your institution's EHS department for the collection and

disposal of the hazardous waste.[9] Adhere to their specific procedures and timelines for

waste pickup.[6]

5. Spill Management: In the event of a spill, follow these procedures:

Containment: For small powder spills, carefully sweep up the material to avoid creating dust

and place it in a sealed container for disposal.[7] For liquid spills, use an inert absorbent

material to contain and collect the waste.[7]

Cleaning: Clean the spill area with an appropriate solvent, and dispose of all cleaning

materials as hazardous waste.[9]
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Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of C16-Sphingosine-
1-phosphate.
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Caption: Disposal workflow for C16-Sphingosine-1-phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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